Cas no 1010421-51-8 (2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID)

• Product Name: 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID
• CAS No: 1010421-51-8
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 4559119
• PubChem ID: 117522238
• Update Time: 2025-05-21

2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID
• 2H-Tetrazole-2-acetic acid, 5-cyclopropyl-

• Inchi： 1S/C6H8N4O2/c11-5(12)3-10-8-6(7-9-10)4-1-2-4/h4H,1-3H2,(H,11,12)
• InChI Key： YDMSSGUAMXYSSA-UHFFFAOYSA-N
• SMILES： N1=C(C2CC2)N=NN1CC(O)=O

Computed Properties

• Exact Mass: 168.064726g/mol
• Monoisotopic Mass: 168.064726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 168.15g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID

Compound CAS No. 1010421-51-8: 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID

Introduction to the Compound

The compound with CAS No. 1010421-51-8, known as 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazoles, which are well-known for their unique chemical properties and reactivity. The structure of this compound features a tetrazole ring substituted with a cyclopropyl group at the 5-position and an acetic acid moiety at the 2-position. This combination of functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials science.

Chemical Structure and Properties

The molecular structure of 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID is characterized by a five-membered tetrazole ring containing three nitrogen atoms and one carbon atom. The cyclopropyl group attached at the 5-position introduces steric hindrance and enhances the molecule's stability. The acetic acid group at the 2-position provides acidic properties, making this compound suitable for various chemical reactions such as nucleophilic substitutions and condensations.

The compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents like dichloromethane and ethyl acetate. Its molecular weight is around 367 g/mol, and it has a density of about 1.3 g/cm³. These physical properties make it ideal for use in controlled-release drug delivery systems and other precision chemical applications.

Synthesis and Production

The synthesis of 2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-2-YL)ACETIC ACID involves a multi-step process that typically begins with the preparation of the tetrazole ring. This is achieved through the reaction of sodium azide with an appropriate alkyl halide under high temperature conditions. The cyclopropyl group is then introduced via Friedel-Crafts alkylation or other similar methods to ensure optimal substitution at the desired position on the tetrazole ring.

The final step involves the introduction of the acetic acid group through a nucleophilic substitution reaction or by hydrolyzing an appropriate ester precursor. The entire synthesis process requires precise control over reaction conditions to ensure high yield and purity of the final product.

Applications in Pharmaceuticals

2-(5-CYCLOPROPYL-2H-1,2,3,4-TETRAZOL-